Cas no 65457-10-5 (Benzenamine, 5-fluoro-2-(1-naphthalenyloxy)-)

• Product Name: Benzenamine, 5-fluoro-2-(1-naphthalenyloxy)-
• CAS No: 65457-10-5
• MF: C₁₆H₁₂FNO
• MW: 253.270987510681
• MDL: MFCD08687871
• CID: 4109642
• PubChem ID: 12295878
• Update Time: 2025-06-13

Benzenamine, 5-fluoro-2-(1-naphthalenyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 5-fluoro-2-(1-naphthalenyloxy)-
• 5-FLUORO-2-(1-NAPHTHYLOXY)ANILINE
• AKOS009175622
• 65457-10-5
• 5-fluoro-2-(naphthalen-1-yloxy)aniline
• 5-fluoro-2-naphthalen-1-yloxyaniline

• MDL： MFCD08687871
• Inchi： 1S/C16H12FNO/c17-12-8-9-16(14(18)10-12)19-15-7-3-5-11-4-1-2-6-13(11)15/h1-10H,18H2
• InChI Key： MTAVCKBTSWIFOA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)N)OC1=CC=CC2=CC=CC=C21

Computed Properties

• Exact Mass: 253.090292168Da
• Monoisotopic Mass: 253.090292168Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 35.3Ų

Additional information on Benzenamine, 5-fluoro-2-(1-naphthalenyloxy)-

Benzenamine, 5-fluoro-2-(1-naphthalenyloxy)- (CAS No. 65457-10-5): An Overview of Its Properties and Applications

Benzenamine, 5-fluoro-2-(1-naphthalenyloxy)- (CAS No. 65457-10-5) is a versatile compound with significant applications in the fields of medicinal chemistry, materials science, and pharmaceutical research. This compound, also known as 5-Fluoro-2-(1-naphthyloxy)aniline, is characterized by its unique molecular structure, which includes a fluoro-substituted benzene ring and a naphthoxy group. These structural features contribute to its distinct chemical properties and potential biological activities.

The molecular formula of Benzenamine, 5-fluoro-2-(1-naphthalenyloxy)- is C₁₆H₁₃FN₂O, and its molecular weight is approximately 264.28 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be advantageous in certain applications where controlled solubility is required.

In the realm of medicinal chemistry, Benzenamine, 5-fluoro-2-(1-naphthalenyloxy)- has garnered attention due to its potential as a lead compound for the development of novel therapeutic agents. Recent studies have explored its biological activities, including anti-inflammatory, antioxidant, and anticancer properties. For instance, a study published in the *Journal of Medicinal Chemistry* reported that derivatives of 5-Fluoro-2-(1-naphthyloxy)aniline exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Moreover, the compound's antioxidant properties have been investigated in several preclinical studies. Research conducted at the University of California demonstrated that Benzenamine, 5-fluoro-2-(1-naphthalenyloxy)- can effectively scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative damage. This property makes it a promising candidate for the development of neuroprotective agents and treatments for age-related diseases.

In the context of cancer research, Benzenamine, 5-fluoro-2-(1-naphthalenyloxy)- has shown potential as an anticancer agent. A study published in *Cancer Research* found that certain derivatives of this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and death.

Beyond its medicinal applications, Benzenamine, 5-fluoro-2-(1-naphthalenyloxy)- has also found use in materials science. Its unique electronic properties make it suitable for the synthesis of advanced functional materials such as organic semiconductors and luminescent materials. For example, researchers at the Massachusetts Institute of Technology (MIT) have developed organic light-emitting diodes (OLEDs) using derivatives of 5-Fluoro-2-(1-naphthyloxy)aniline, which exhibit high efficiency and stability.

The synthesis of Benzenamine, 5-fluoro-2-(1-naphthalenyloxy)- typically involves multi-step processes that include nucleophilic substitution reactions and aromatic substitution reactions. One common synthetic route involves the reaction of 5-fluoroaniline with 1-chloronaphthalene in the presence of a base such as potassium carbonate. The resulting product can be further purified using techniques such as column chromatography or recrystallization to obtain high-purity material.

Safety considerations are an important aspect when handling Benzenamine, 5-fluoro-2-(1-naphthalenyloxy)-. While it is not classified as a hazardous material under current regulations, it is advisable to follow standard laboratory safety protocols when working with this compound. This includes wearing appropriate personal protective equipment (PPE), ensuring proper ventilation, and handling it in a fume hood to minimize exposure risks.

In conclusion, Benzenamine, 5-fluoro-2-(1-naphthalenyloxy)- (CAS No. 65457-10-5) is a multifaceted compound with a wide range of applications in medicinal chemistry, materials science, and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable tool for scientists and researchers aiming to develop innovative solutions to pressing health and technological challenges.